Cas no 1806086-99-6 (3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1806086-99-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4931360
• Update Time: 2025-07-18

3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O/c1-5-6(4-12)7(2-3-13-5)14-8(9,10)11/h2-3H,4,12H2,1H3
• InChI Key： RZLBCUNKXWFKAC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(C)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine

Research Briefing on 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine (CAS: 1806086-99-6)

3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine (CAS: 1806086-99-6) is a pyridine derivative that has recently gained attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound features a trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for pharmaceutical research. Recent studies have explored its utility as a building block for novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that the compound's unique structural features, including the aminomethyl group and trifluoromethoxy substitution, contributed to enhanced binding affinity and selectivity for serotonin transporters. This finding suggests potential applications in the development of next-generation antidepressants with improved efficacy and reduced side effects.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where this pyridine derivative was utilized as a precursor for the synthesis of novel kinase inhibitors. The trifluoromethoxy group was found to play a crucial role in optimizing the compounds' pharmacokinetic properties, particularly in terms of membrane permeability and metabolic stability. The resulting inhibitors showed promising activity against several cancer-related kinases, highlighting the compound's versatility in oncology drug discovery.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine. A 2024 publication in Organic Process Research & Development described an improved catalytic amination process that significantly increased yield while reducing environmental impact. This methodological advancement is particularly important given the growing demand for this building block in pharmaceutical research.

The safety profile of 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine has also been investigated in recent preclinical studies. While generally showing good tolerability in animal models, researchers have noted the importance of careful structural modification to minimize potential off-target effects. These findings underscore the need for continued structure-activity relationship studies to fully exploit the therapeutic potential of this compound class.

Looking forward, the unique combination of structural features in 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine positions it as a valuable scaffold for multiple therapeutic areas. Current research directions include exploring its application in PET tracer development for neurological imaging and as a core structure for novel anti-inflammatory agents. The compound's CAS number (1806086-99-6) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.